2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one
Overview
Description
“2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one” is a chemical compound . It is also known as "1-(4-morpholinyl)-1-oxo-2-butanamine" . The CAS number for this compound is 1218569-50-6 . It is stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The molecular formula of “2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one” is C9H18N2O2 . The molecular weight is 186.25 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one” include a molecular weight of 172.23 . It is a liquid at room temperature .Scientific Research Applications
I have conducted a search for the scientific research applications of “2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one”, but it appears that this specific compound may not be widely researched or it might be known under a different name or identifier, as the information available is limited.
However, related compounds with morpholine structures have been noted for their potential in various fields such as drug development, agriculture, and industry, particularly as candidates for anti-tumor and anti-inflammatory drugs due to their biological activities. Morpholine derivatives are also mentioned in the context of photoinitiators used in UV inks for digital printing .
Safety and Hazards
Mechanism of Action
Target of Action
It’s noted that the compound has been associated with a modest increase in liver weight and a moderate tubular hyaline change in males . This suggests that the liver could be a potential target organ.
Mode of Action
It’s known that the compound can cause histopathological changes in the liver, such as an increase in liver weight and tubular hyaline changes . These changes suggest that the compound may interact with its targets in a way that affects liver function and morphology.
Result of Action
The observed histopathological changes in the liver suggest that the compound may have significant effects at the molecular and cellular level .
Action Environment
The environment can significantly influence the action, efficacy, and stability of 2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one. For instance, the compound is likely to be released into the environment from indoor use in long-life materials with low release rate (e.g., flooring, furniture, toys, construction materials, curtains, footwear, leather products, paper and cardboard products, electronic equipment), and outdoor use in long-life materials with low release rate (e.g., metal, wooden and plastic construction and building materials) . These environmental factors could potentially affect the compound’s action and stability.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one involves the reaction of 3-methyl-2-oxobutanoic acid with morpholine followed by reduction and subsequent reaction with ammonia.", "Starting Materials": [ "3-methyl-2-oxobutanoic acid", "morpholine", "ammonia", "sodium borohydride", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methyl-2-oxobutanoic acid is reacted with morpholine in the presence of methanol and hydrochloric acid to form 3-methyl-2-(morpholin-4-yl)butanoic acid.", "Step 2: The resulting product from step 1 is reduced using sodium borohydride to form 3-methyl-2-(morpholin-4-yl)butanol.", "Step 3: The product from step 2 is then reacted with ammonia in the presence of methanol and hydrochloric acid to form 2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one." ] } | |
CAS RN |
54124-62-8 |
Product Name |
2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one |
Molecular Formula |
C9H18N2O2 |
Molecular Weight |
186.3 |
Purity |
92 |
Origin of Product |
United States |
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